Cas no 2171936-62-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid
• CAS No: 2171936-62-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5982587
• PubChem ID: 165546025
• Update Time: 2025-05-20

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid
• 2171936-62-0
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-methylbutanamido]-2-methylpropanoic acid
• EN300-1515669

• Inchi： 1S/C25H30N2O6/c1-25(2,23(29)30)27(3)22(28)13-16(32-4)14-26-24(31)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,13-15H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： REXHOTMRXNMVJF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(C)C(C(=O)O)(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2171936-62-0)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid, identified by its CAS number 2171936-62-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, multiple amino and amide functionalities, and a unique side chain arrangement. The presence of these structural motifs not only makes it a valuable intermediate in synthetic chemistry but also positions it as a potential candidate for further exploration in drug discovery and therapeutic applications.

The Fmoc moiety, specifically the {(9H-fluoren-9-yl)methoxycarbonyl} group, is particularly noteworthy as it is widely employed in peptide synthesis as an amino acid protecting group. This feature underscores the compound's relevance in the broader context of peptide-based therapeutics, where precise control over amino acid sequences is critical for achieving desired biological activities. The incorporation of a fluorene core further enhances the molecule's complexity, potentially influencing its solubility, stability, and interaction with biological targets.

The 3-methoxy-N-methylbutanamido and 2-methylpropanoic acid components contribute to the compound's overall physicochemical properties, including its solubility profile and metabolic stability. These characteristics are essential considerations in drug design, as they can impact how the molecule behaves within biological systems. For instance, solubility plays a crucial role in drug absorption and distribution, while metabolic stability affects how quickly the drug is broken down and eliminated from the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the fluorenylmethoxycarbonyl group may facilitate interactions with specific enzymes or receptors due to its hydrophobic nature and ability to form hydrogen bonds. This has implications for designing molecules with targeted biological activities, such as inhibitors or modulators of key cellular pathways.

In addition to its structural complexity, this compound exhibits interesting chemical reactivity that makes it a versatile tool in synthetic organic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to modify or extend the molecule for various applications. Such flexibility is particularly valuable in medicinal chemistry pipelines where lead optimization often requires introducing or altering specific functional groups to improve potency or selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to guide drug development efforts. The detailed structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid provide a rich foundation for exploring SAR. By systematically varying different parts of the molecule—such as the fluorene core or the amide side chains—scientists can gain insights into which structural elements contribute most significantly to biological activity. This approach has been instrumental in developing novel therapeutics against challenging targets like protein-protein interactions or difficult-to-drug enzymes.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its unique structural motifs make it an attractive candidate for use in biocatalysis or as a building block for more complex polymeric materials. For instance, derivatives of this molecule could be designed to exhibit controlled release properties or specific recognition capabilities, opening doors to innovative applications in nanomedicine or smart materials.

From a synthetic perspective, the preparation of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid represents a significant challenge due to its multifunctional nature. However, recent methodological advances have made it more feasible to access such complex molecules with high purity and yield. Techniques like continuous flow synthesis or microwave-assisted reactions have demonstrated promise in streamlining multi-step processes, reducing reaction times while maintaining high chemical efficiency.

The growing interest in fluorinated compounds has also highlighted the importance of this class of molecules in medicinal chemistry. Fluorine atoms can influence various pharmacokinetic properties of drugs, including metabolic stability and blood-brain barrier penetration. The presence of fluorine within the fluorene core of this compound may contribute to these effects, making it an intriguing candidate for further investigation.

In conclusion,2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2171936-62-0) stands out as a structurally complex and multifunctional compound with significant potential in pharmaceutical research and development. Its unique combination of features—such as the Fmoc protecting group,fluorene core,methoxy, and methyl substituents—makes it a valuable asset for chemists exploring new therapeutic agents. As computational tools continue to improve and synthetic methodologies evolve,this compound will likely play an increasingly important role in advancing our understanding of structure-function relationships within biological systems.